Cas no 90053-16-0 (Thymidine5'-(tetrahydrogen triphosphate), 3'-amino-3'-deoxy- (9CI))

• Product Name: Thymidine5'-(tetrahydrogen triphosphate), 3'-amino-3'-deoxy- (9CI)
• CAS No: 90053-16-0
• MF: C₁₀H₁₈N₃O₁₃P₃
• MW: 481.183505535126
• CID: 805669
• PubChem ID: 146124
• Update Time: 2025-04-19

Thymidine5'-(tetrahydrogen triphosphate), 3'-amino-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine5'-(tetrahydrogen triphosphate), 3'-amino-3'-deoxy- (9CI)
• [[(2S,3S,5R)-3-amino-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 3-Adtpp
• Thymidine 5'-(tetrahydrogen triphosphate), 3'-amino-3'-deoxy-
• 3'-NH2-dTTP
• 90053-16-0
• 3'-Amino-3'-deoxythymidine triphosphate
• SCHEMBL715411
• 3'-NH2-ddT-TP
• [[(2S,3S,5R)-3-amino-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• 3'-Deoxy-3'-aminothymidine-5'triphosphate
• DTXSID90238012
• Thymidine 5'-(tetrahydrogen triphosphate), 3'-amino-3'-deoxy-, (+-)-

• Inchi： 1S/C10H18N3O13P3/c1-5-3-13(10(15)12-9(5)14)8-2-6(11)7(24-8)4-23-28(19,20)26-29(21,22)25-27(16,17)18/h3,6-8H,2,4,11H2,1H3,(H,19,20)(H,21,22)(H,12,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
• InChI Key： FGYGYHFEBIMMKO-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N

Computed Properties

• Exact Mass: 481.00524863g/mol
• Monoisotopic Mass: 481.00524863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 245Ų